Cas no 107811-13-2 (Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-propen-1-yl ester)

Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-propen-1-yl ester structure
107811-13-2 structure
Product Name:Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-propen-1-yl ester
CAS No:107811-13-2
MF:C9H11N3O3S
MW:241.266940355301
CID:196590
PubChem ID:3065348
Update Time:2025-04-19

Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-propen-1-yl ester
    • prop-2-enyl 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)butanoate
    • Succinamic acid, N-(1,3,4-thiadiazol-2-yl)-, allyl ester
    • N-(1,3,4-Thiadiazol-2-yl)succinamic acid allyl ester
    • Butanoic acid, 4-oxo-4-(1,3,4-thiadiazol-2-ylamino)-, 2-propenyl ester
    • 107811-13-2
    • DTXSID00148254
    • Inchi: 1S/C9H11N3O3S/c1-2-5-15-8(14)4-3-7(13)11-9-12-10-6-16-9/h2,6H,1,3-5H2,(H,11,12,13)
    • InChI Key: RKKXWBHYXFJQHG-UHFFFAOYSA-N
    • SMILES: S1C=NN=C1NC(CCC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 241.05223
  • Monoisotopic Mass: 241.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.343
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.58
  • PSA: 81.18
  • LogP: 1.63550
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